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MASS SPECTROMETRY. ELECTRONIC STRUCTURE. OZONE FLUORIDE. LOW

TEMPERATURE ENVIRONMENT. MOLECULAR STRUCTURE. 1

Mass spectrometric investigations of the synthesis, stability, and energetics of the low-

temperature oxygen fluorides. I. The dioxygen fluorides - NASA Technical Reports Server

(NTRS) The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various

ions in the spectra have been measured and these data have been used to discuss the

ionization processes and the energetics of these species. The heat of formation of O2F2 has

been determined to be 4.73 f 0.32 kcal/mole. The O-F bond energy in O2F is 11.2 kcal,

whereas the first O-F bond energy in O2F2 is 18.0 kcal. ...
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Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. I. The Dioxygen Fluorides - ACS Publications (1965-12-01)

The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various ions in

the spectra have been measured and these data have been used to discuss the ionization
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processes and the energetics of these species. The heat of formation of O2F2 has been

determined to be 4.73 f 0.32 kcal/mole. The O–F bond energy in O2F is 11.2 kcal, whereas the

first O–F bond energy in O2F2 is 18.0 kcal. ... (1965-12-01)

""

"T. J. Malone; H. A. McGee. ... "

"Journal of Physical Chemistry ... "

"The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various ions

in the spectra have been measured and these data have been used to discuss the ionization

processes and the energetics of these species. ... "

"The heat of formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole. The O–F

bond energy in O2F is 11.2 kcal, whereas the first O–F bond energy in O2F2 is 18.0 kcal."

The heat of formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole.

The O–F bond energy in O2F is 11.2 kcal, whereas the first O–F bond energy in O2F2 is

18.0 kcal. ... (1965-12-01) Article Views. 110. Altmetric. -. Citations. 36. Supporting

Information. -. Cited By. 36. more. Share. Abstract. The mass spectra of O2F2 and O2F are

reported. Appearance potentials of the various ions in the spectra have been measured and

these data have been used to discuss the ionization processes and the energetics of these

species. The heat of formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole.

The O–F bond energy in O2F is 11.2 kcal, whereas the first O–F bond energy in O2F2 is

18.0 kcal. 3

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. I. The Dioxygen Fluorides - DeepDyve The mass spectra of

O2F2 and O2F are reported. Appearance potentials of the various ions in the spectra have

been measured and these data have been used to discuss the ionization processes and the

energetics of these species. The heat of formation of O2F2 has been determined to be 4.73 f

0.32 kcal/mole. The O-F bond energy in O2F is 11.2 kcal, whereas the first O-F bond energy in

O2F2 is 18.0 kcal. ... The mass spectra of O2F2 and O2F are reported. Appearance potentials

of the various ions in the spectra have been measured and these data have been used to
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discuss the ionization processes and the energetics of these species. The heat of formation of

O2F2 has been determined to be 4.73 f 0.32 kcal/mole. ...

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. I. The Dioxygen Fluorides

Malone, T. J.; McGee, H. A.

Journal of Physical Chemistry, vol. 69, no. 12, pp. 4318-4324, 1965. ... The O-F bond energy

in O2F is 11.2 kcal, whereas the first O-F bond energy in O2F2 is 18.0 kcal. 4

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. II. Ozone Difluoride - ACS Publications (1967-09-01) The

existence of the molecule ozone difluoride, O3F2, has been unequivocally established by mass

spectrometric observations at low temperatures. Samples of O3F2 were prepared in a 2000-

Mc. microwave discharge through a flowing mixture of O2 and F2 at –196°. The compound is

stable only at low temperatures, decomposing into O2F2 and O2 at about –150°. The ionization

potential of O3F2 is 12.7 ± 0.1 V. and the 70-eV mass spectrum exhibits ions at m/e = 86

(O3F2+), 70 (O2F2+), 67 (O2F+), 51 (OF+), 48 (O3+), 32 (O2+), and 16 (O+). From the

appearance potential of O2F+ from O3F2, the heat of formation of O3F2 has been estimated to

be 9.6 kcal./mole. ... (1967-09-01)

""

"T. J. Malone; H. A. McGee. ... "

"Journal of Physical Chemistry ... "

"The existence of the molecule ozone difluoride, O3F2, has been unequivocally established

by mass spectrometric observations at low temperatures. Samples of O3F2 were prepared

in a 2000-Mc. microwave discharge through a flowing mixture of O2 and F2 at –196°. ... "

"The compound is stable only at low temperatures, decomposing into O2F2 and O2 at about

–150°. The ionization potential of O3F2 is 12.7 ± 0.1 V. and the 70-eV mass spectrum

exhibits ions at m/e = 86 (O3F2+), 70 (O2F2+), 67 (O2F+), 51 (OF+), 48 (O3+), 32 (O2+),

and 16 (O+). From the appearance potential of O2F+ from O3F2, the heat of formation of

O3F2 has been estimated to be 9.6 kcal./mole." ... (1967-09-01) The existence of the
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molecule ozone difluoride, O3F2, has been unequivocally established by mass spectrometric

observations at low temperatures. Samples of O3F2 were prepared in a 2000-Mc.

microwave discharge through a flowing mixture of O2 and F2 at –196°. The compound is

stable only at low temperatures, decomposing into O2F2 and O2 at about –150°. ... and the

70-eV mass spectrum exhibits ions at m/e = 86 (O3F2+), 70 (O2F2+), 67 (O2F+), 51 (OF+),

48 (O3+), 32 (O2+), and 16 (O+). From the appearance potential of O2F+ from O3F2, the

heat of formation of O3F2 has been estimated to be 9.6 kcal./mole. 2

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. I. The Dioxygen Fluorides | Office of Scientific and Technical

Information The mass spectra of O/sub 2/F/sub 2/ and O/sub 2/F are reported. Appearance

potentials of the various ions in the spectra have been measured and these data have been

used to discuss the ionization processes and the energetics of these species. The heat of

formation of O/sub 2/F/sub 2/ has been determined to be 4.73 plus or minus 0.32 kcal/mole.

The O-F bond energy in O/sub 2/F is 11.2 kcal, whereas the first O-F bond energy in O/sub

2/F/sub 2/ is 18.0 kcal. (auth) ... The mass spectra of O/sub 2/F/sub 2/ and O/sub 2/F are

reported. Appearance potentials of the various ions in the spectra have been measured and

these data have been used to discuss the ionization processes and the energetics of these

species. The heat of formation of O/sub 2/F/sub 2/ has been determined to be 4.73 plus or

minus 0.32 kcal/mole. The O-F bond energy in O/sub 2/F is 11.2 kcal, whereas the first O-F

bond energy in O/sub 2/F/sub 2/ is 18.0 kcal. (auth) 3

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. II. Ozone Difluoride - DeepDyve The existence of the molecule

ozone difluoride, O3F2, has been unequivocally established by mass spectrometric

observations at low temperatures. Samples of O3F2 were prepared in a 2000-Mc. microwave

discharge through a flowing mixture of O2 and F2 at –196°. The compound is stable only at low

temperatures, decomposing into O2F2 and O2 at about –150°. The ionization potential of O3F2

is 12.7 ± 0.1 V. and the 70-eV mass spectrum exhibits ions at m/e = 86 (O3F2+), 70 (O2F2+),

67 (O2F+), 51 (OF+), 48 (O3+), 32 (O2+), and 16 (O+). From the appearance potential of

O2F+ from O3F2, the heat of formation of O3F2 has been estimated to be 9.6 kcal./mole. ...

The existence of the molecule ozone difluoride, O3F2, has been unequivocally established by

mass spectrometric observations at low temperatures. Samples of O3F2 were prepared in a

2000-Mc. microwave discharge through a flowing mixture of O2 and F2 at –196°. The
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compound is stable only at low temperatures, decomposing into O2F2 and O2 at about –150°.

...

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. II. Ozone Difluoride

Malone, T. J.; McGee, H. A.

Journal of Physical Chemistry, vol. 71, no. 9, pp. 3060-3063, 1967. ... The ionization potential

of O3F2 is 12.7 ± 0.1 V. and the 70-eV mass spectrum exhibits ions at m/e = 86 (O3F2+), 70

(O2F2+), 67 (O2F+), 51 (OF+), 48 (O3+), 32 (O2+), and 16 (O+). From the appearance

potential of O2F+ from O3F2, the heat of formation of O3F2 has been estimated to be 9.6

kcal./mole. 4

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-

Temperature Oxygen Fluorides. I. The Dioxygen Fluorides. - ReadCube The mass spectra of

O2F2 and O2F are reported. Appearance potentials of the various ions in the spectra have

been measured and these data have been used to discuss the ionization processes and the

energetics of these species. The heat of formation of O2F2 has been determined to be 4.73 f

0.32 kcal/mole. The O–F bond energy in O2F is 11.2 kcal, whereas the first O–F bond energy

in O2F2 is 18.0 kcal. ... The mass spectra of O2F2 and O2F are reported. Appearance

potentials of the various ions in the spectra have been measured and these data have been

used to discuss the ionization processes and the energetics of these species. The heat of

formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole. The O–F bond energy in

O2F is 11.2 kcal, whereas the first O–F bond energy in O2F2 is 18.0 kcal. 2

Mass spectrometric investigations of the synthesis, stability, and energetics of the low-

temperature oxygen fluorides. I. The dioxygen fluorides. - NASA Technical Reports Server

(NTRS) The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various

ions in the spectra have been measured and these data have been used to discuss the

ionization processes and the energetics of these species. The heat of formation of O2F2 has

been determined to be 4.73 f 0.32 kcal/mole. The O-F bond energy in O2F is 11.2 kcal,

whereas the first O-F bond energy in O2F2 is 18.0 kcal. ...

NTRS - NASA Technical Reports Server
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MASS SPECTROMETRY. OXYGEN FLUORIDE. BOND ENERGY. HEAT OF FORMATION.

IONIZATION POTENTIAL. 5 Distinguishing OF₂ from O₂F₂ Using Mass Spectrometry: A

Comparative Guide

For researchers, scientists, and professionals in drug development, accurate identification of

highly reactive fluorinated compounds is paramount. Oxygen difluoride (OF₂) and dioxygen
difluoride (O₂F₂) are two such compounds that, while both composed of oxygen and fluorine,

exhibit distinct properties and reactivity. Mass spectrometry offers a powerful analytical

technique to differentiate between these two molecules. This guide provides a detailed

comparison of their mass spectra, experimental considerations for their analysis, and the key

distinguishing features.

Mass Spectral Data Comparison
The primary distinction between OF₂ and O₂F₂ in mass spectrometry lies in their molecular

weights and fragmentation patterns. Electron ionization (EI) is the most common method for

analyzing these volatile, reactive compounds. The high energy of electron impact (typically 70

eV) causes both ionization of the parent molecule and its fragmentation into smaller,

characteristic ions.
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Feature Oxygen Difluoride (OF₂) Dioxygen Difluoride (O₂F₂)

Molecular Weight 53.996 g/mol 69.995 g/mol

Molecular Ion (M⁺) m/z 54 (OF₂⁺) m/z 70 (O₂F₂⁺)

Major Fragment Ions (m/z) 35 (OF⁺), 19 (F⁺), 16 (O⁺) 51 (O₂F⁺), 32 (O₂⁺), 19 (F⁺)

Base Peak (Most Abundant

Ion)
m/z 35 (OF⁺) m/z 51 (O₂F⁺)

Oxygen Difluoride (OF₂): The NIST WebBook provides a well-documented mass spectrum for

OF₂. The molecular ion peak is observed at an m/z of 54, corresponding to the intact OF₂

molecule. The most abundant fragment ion (the base peak) is observed at m/z 35, which

corresponds to the loss of one fluorine atom to form the OF⁺ cation. Other significant fragments

include the fluorine cation (F⁺) at m/z 19 and the oxygen cation (O⁺) at m/z 16.

Dioxygen Difluoride (O₂F₂): The mass spectrum of O₂F₂ was reported by T. J. Malone and H.

A. McGee. The molecular ion is observed at an m/z of 70. The base peak in the spectrum is at

m/z 51, corresponding to the O₂F⁺ fragment. Other observed fragments include O₂⁺ at m/z 32

and F⁺ at m/z 19.

Distinguishing Features at a Glance
The key to distinguishing OF₂ from O₂F₂ lies in observing the molecular ion peak and the base

peak.

Molecular Ion: The presence of a peak at m/z 54 is indicative of OF₂, while a peak at m/z 70

points to the presence of O₂F₂.

Base Peak: For OF₂, the most intense peak will be at m/z 35 (OF⁺). For O₂F₂, the base peak

will be at m/z 51 (O₂F⁺).

Experimental Protocols
The analysis of highly reactive and thermally unstable compounds like OF₂ and O₂F₂ requires

specialized experimental setups to ensure both safety and data quality.
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Ionization Method: Electron Ionization (EI) at 70 eV is the standard method for generating the

mass spectra of these compounds. This "hard" ionization technique provides reproducible

fragmentation patterns that are crucial for structural identification.

Sample Introduction: Due to the high reactivity and low thermal stability of O₂F₂, a specialized

inlet system is necessary. A refrigerated inlet system, as described by McGee, Malone, and

Martin, is ideal. This setup allows the sample to be introduced into the ion source at very low

temperatures, minimizing decomposition before ionization. For the more stable OF₂, a standard

gas inlet system can be used, although caution is still required due to its reactivity.

Instrumentation: A quadrupole or time-of-flight (TOF) mass analyzer is suitable for separating

the resulting ions. High-resolution mass spectrometry can be employed to confirm the

elemental composition of the observed ions.

Safety Precautions: Both OF₂ and O₂F₂ are powerful oxidizing and fluorinating agents. Extreme

caution must be exercised when handling these compounds. All experiments should be

conducted in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including gloves and safety glasses, must be worn. The mass spectrometer and inlet

system should be constructed from materials resistant to fluorine and oxygen fluorides.

Logical Workflow for Identification
The following diagram illustrates the logical workflow for distinguishing between OF₂ and O₂F₂

based on their mass spectral data.
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Workflow for Distinguishing OF₂ and O₂F₂ by Mass Spectrometry

Workflow for Distinguishing OF₂ and O₂F₂ by Mass Spectrometry

Acquire Mass Spectrum

Observe Molecular Ion (M⁺)

Identify Base Peak

 m/z = 54  m/z = 70 

Inconclusive/Mixture

 Other m/z 

 Ambiguous 

Analyze Fragmentation Pattern

Compound is OF₂ Compound is O₂F₂

 Base Peak m/z 35 (OF⁺)
Other fragments: m/z 19 (F⁺), 16 (O⁺) 

 Base Peak m/z 51 (O₂F⁺)
Other fragments: m/z 32 (O₂⁺), 19 (F⁺) 

Click to download full resolution via product page

Caption: Logical workflow for identifying OF₂ vs. O₂F₂ via mass spectrometry.

In conclusion, mass spectrometry provides a clear and definitive method for distinguishing

between OF₂ and O₂F₂. By carefully examining the molecular ion and the characteristic

fragmentation patterns, researchers can confidently identify these highly reactive and important

fluorine compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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